3-(2-chlorobenzyl)-5-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-5-[(3-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H20ClN3O2/c1-31-19-9-6-7-17(13-19)14-29-22-12-5-3-10-20(22)23-24(29)25(30)28(16-27-23)15-18-8-2-4-11-21(18)26/h2-13,16H,14-15H2,1H3
• InChI Key: CDAQSRHLUZCCOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C25H20ClN3O2
• Molecular Weight: 429.9 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like "3-(2-chlorobenzyl)-5-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one" often involves multi-step reactions, starting from simpler precursors. Indole synthesis, a relevant process, has been reviewed, presenting a classification of all indole syntheses and highlighting methods that might be applicable to synthesizing compounds with indole cores (Taber & Tirunahari, 2011). Another study on the variability in chemistry and properties of related compounds offers insights into preparation procedures and properties, which could provide a foundation for synthesizing and understanding the target compound (Boča, Jameson, & Linert, 2011).

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the reactivity and interactions of the compound. Studies on related pyranopyrimidine scaffolds and their synthesis highlight the structural intricacies and the role of hybrid catalysts in constructing complex molecular architectures (Parmar, Vala, & Patel, 2023).

Chemical Reactions and Properties

Chemical reactions involving the compound are likely to be influenced by its functional groups and molecular structure. Research on related heterocyclic compounds and their reactions offers insights into potential chemical behaviors and transformations (Yahyazadeh, Pourrostam, & Rabiee, 2004).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are essential for handling and application development. While specific studies on the target compound may not be available, insights can be derived from research on similar molecules and their physical and chemical properties.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for further functionalization, are critical for both synthetic chemists and application developers. Studies on the synthesis and properties of related heterocyclic compounds provide a basis for understanding the chemical behavior of complex molecules (Laroum, Boulcina, Bensouici, & Debache, 2019).

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : Researchers have developed methods for synthesizing related compounds, such as "8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one". These methods contribute to the understanding of the electronic and spatial structure of biologically active molecules (Ivashchenko et al., 2019)[https://consensus.app/papers/synthesis-xray-crystal-structure-hirshfeld-surface-ivashchenko/6c3b9b5e0ea253678a5c0bf567c58448/?utm_source=chatgpt].

• Structural Analysis : Studies like the one by Ivashchenko et al. (2019)[https://consensus.app/papers/synthesis-xray-crystal-structure-hirshfeld-surface-ivashchenko/6c3b9b5e0ea253678a5c0bf567c58448/?utm_source=chatgpt] also utilize X-ray crystal structure analysis and Hirshfeld surface analysis to better understand the molecular structure of these compounds.

Biological Activity and Potential Therapeutic Uses

• Hepatitis B Inhibition : Ivashchenko et al. (2019)[https://consensus.app/papers/synthesis-xray-crystal-structure-hirshfeld-surface-ivashchenko/6c3b9b5e0ea253678a5c0bf567c58448/?utm_source=chatgpt] evaluated the compound as a new inhibitor of Hepatitis B, finding it has nanomolar inhibitory activity against the Hepatitis B virus (HBV) in vitro.

• Antitumor Activity : Nguyen et al. (1990)[https://consensus.app/papers/synthesis-antitumor-activity-nguyen/0fc5f390519f5decb50c047b55917ae1/?utm_source=chatgpt] synthesized derivatives that were tested for antitumor activity in vitro and in vivo, identifying some as promising new classes of antineoplastic agents.

• Receptor Affinity : Compounds like those studied by Russo et al. (1991)[https://consensus.app/papers/pyrimido54bindole-derivatives-class-potent-alpha-russo/af84636108a55b7aae626c178dc538dd/?utm_source=chatgpt] have been evaluated for their affinity towards alpha 1 adrenoceptors, indicating potential applications in modulating receptor activities.

Chemical Properties and Applications

• Electrochemical Properties : Studies have focused on the electronic properties of these compounds, revealing parameters such as ionization potential, electron affinity, and molecular hardness, which are important for understanding their reactivity and potential applications (Beytur & Avinca, 2021)[https://consensus.app/papers/electronic-nonlinear-optical-spectroscopic-analysis-beytur/53b72757482251b3beaf9c4f3ca30a70/?utm_source=chatgpt].

• Nonlinear Optical Properties : The same study by Beytur & Avinca (2021)[https://consensus.app/papers/electronic-nonlinear-optical-spectroscopic-analysis-beytur/53b72757482251b3beaf9c4f3ca30a70/?utm_source=chatgpt] also explores the nonlinear optical properties of these compounds, which could be relevant for applications in photonic devices.